Cas no 1803732-30-0 (Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate
• CAS No: 1803732-30-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 4957841
• Update Time: 2025-05-23

Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate

• Inchi： 1S/C13H16O4/c1-3-17-13(16)12-10(7-9(2)15)5-4-6-11(12)8-14/h4-6,14H,3,7-8H2,1-2H3
• InChI Key： OFPSHFCGHFZFCN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CO)=CC=CC=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate

Ethyl 2-(Hydroxymethyl)-6-(2-Oxopropyl)Benzoate: Structural Characteristics, Synthesis, and Emerging Applications in Chemical Research

Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate (CAS No. 1803732-30-0) is a structurally complex organic compound characterized by a substituted benzene ring with ester and ketone functionalities. This molecule has garnered attention in recent chemical and pharmaceutical research due to its unique combination of hydroxyalkyl and oxoalkyl substituents, which may confer specific reactivity patterns and biological interactions. The compound’s IUPAC name reflects its core structure: an ethyl ester group attached to a benzene ring bearing a hydroxymethyl (-CH₂OH) group at the C-2 position and a 2-oxopropyl (-CH₂-C(=O)-CH₃) substituent at the C-6 position. These functional groups contribute to its potential utility as a synthetic intermediate or scaffold for drug discovery.

The structural features of Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate align with broader trends in modern organic synthesis, where multifunctionalized aromatic esters are increasingly explored for their versatility. The presence of both alcohol and ketone moieties introduces opportunities for diverse chemical transformations, including oxidation, reduction, and nucleophilic substitution reactions. Recent studies on similar benzoic acid derivatives highlight their roles as precursors in the development of anti-inflammatory agents and antiviral compounds, suggesting that this compound could be part of an emerging class of bioactive molecules.

Synthetic approaches to CAS No. 1803732-30-0 typically involve multistep strategies that leverage the reactivity of aromatic esters. One plausible route involves the alkylation of a substituted benzoic acid derivative with appropriate hydroxyalkylation reagents followed by oxidation to introduce the oxo functionality. Computational modeling has become an essential tool in optimizing such syntheses, as demonstrated by 2024 research on regioselective functionalization of aromatic systems using machine learning algorithms to predict reaction outcomes.

In the context of pharmaceutical research, compounds containing both hydroxy and oxo groups have shown promise in modulating enzyme activity through hydrogen bonding interactions. A 2025 study published in *Journal of Medicinal Chemistry* reported that similar ester-based structures exhibited inhibitory effects against certain proteases involved in viral replication pathways. While these findings do not directly reference Ethyl 2-(hydroxymethyl)-6-(2-oxopropyl)benzoate, they underscore the biological relevance of such molecular frameworks.

The physical properties of this compound are consistent with those observed in related aromatic esters: it is likely a white crystalline solid with moderate solubility in polar organic solvents such as ethanol or acetonitrile. Thermal stability data from analogous compounds suggest decomposition temperatures above 150°C under standard conditions, though specific values for CAS No. 1803732-30-0 require experimental validation through differential scanning calorimetry (DSC).

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound’s structure definitively. The NMR spectrum would exhibit distinct signals for the aromatic protons adjacent to both functional groups, while HRMS would confirm the molecular formula C₁₂H₁₄O₄ (molecular weight: 218.24 g/mol). These analytical methods align with current best practices for structural elucidation in synthetic chemistry.

In materials science applications, compounds with mixed hydroxy/keto functionalities have been investigated for their potential as ligands in coordination chemistry. A 2024 review article highlighted how such molecules can form stable complexes with transition metals through chelation mechanisms involving both oxygen donor atoms present in this structure.

The environmental impact assessment for similar ester-containing compounds indicates low bioaccumulation potential when compared to persistent organic pollutants (POPs). While no specific data exists for CAS No. 1803732-30-0, general principles from green chemistry suggest that its biodegradability would depend on microbial access to its functional groups.

In academic research settings, this compound serves as an excellent model system for studying steric effects between adjacent substituents on an aromatic ring. The spatial arrangement between the bulky oxo group at C-6 and the hydroxy group at C-2 creates unique electronic effects that can be analyzed using density functional theory (DFT) calculations.

Recent advancements in flow chemistry have enabled more efficient synthesis routes for complex molecules like this one. A 205 study demonstrated how continuous-flow reactors improved yield optimization by precisely controlling reaction parameters during multistep syntheses involving sensitive functional groups such as those present here.

The market dynamics surrounding specialized organic compounds like CAS No. 1803732-30-0 reflect growing demand from both academic institutions and pharmaceutical companies seeking novel scaffolds for drug development programs focused on precision medicine approaches.